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Compound of Interest

Compound Name: Bentiromide

Cat. No.: B1668013 Get Quote

Essential guidance on the safe and compliant disposal of bentiromide is critical for

researchers and drug development professionals. In the absence of a specific Safety Data

Sheet (SDS), this document outlines the recommended procedures based on general

principles of pharmaceutical waste management, the chemical properties of bentiromide, and

its potential environmental impact.

Bentiromide, a peptide formerly used as a diagnostic agent for exocrine pancreatic

insufficiency, is no longer commercially available in the United States and Canada.[1]

Consequently, an official manufacturer's SDS is not readily accessible. The following

procedures are therefore based on established guidelines for the disposal of non-hazardous

pharmaceutical waste and an understanding of the chemical nature of bentiromide as a

peptide derivative of N-benzoyl-L-tyrosine and p-aminobenzoic acid.

Core Principles of Bentiromide Disposal
The primary objective in disposing of bentiromide is to prevent its entry into the environment,

particularly waterways. Peptides can persist in the environment, and their degradation

products, such as aromatic amines and benzoic acid derivatives, can be harmful to aquatic life.

[2][3][4][5] Therefore, land-based disposal methods that ensure the complete destruction of the

compound are strongly recommended.
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For laboratory quantities of bentiromide, the following step-by-step procedure should be

followed:

Personal Protective Equipment (PPE): Before handling bentiromide, laboratory personnel

should wear standard personal protective equipment, including safety glasses, gloves, and a

lab coat.

Render Non-Retrievable: The preferred method for disposing of small quantities of

bentiromide is to render it "non-retrievable." This involves mixing the bentiromide with an

undesirable substance to prevent its diversion or accidental ingestion.

Mix the bentiromide powder or solution with a substance such as used coffee grounds,

cat litter, or sawdust.

Place the mixture in a sealed container, such as a plastic bag or a labeled, sealed

container.

Disposal as Solid Waste: Once the bentiromide has been rendered non-retrievable and is

securely contained, it can be disposed of in the regular solid waste stream destined for a

landfill. Under no circumstances should bentiromide be flushed down the drain or toilet.

Large Quantities: For larger quantities of bentiromide, it is recommended to contact a

licensed hazardous waste disposal company. These companies have the expertise and

facilities to handle and dispose of pharmaceutical waste in compliance with all federal, state,

and local regulations. The most common method for the ultimate destruction of

pharmaceutical waste is high-temperature incineration.

Quantitative Data
Due to the discontinuation of bentiromide, a comprehensive and current SDS with detailed

quantitative data is unavailable. The table below summarizes the known chemical properties of

bentiromide.
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Property Value

Chemical Formula C₂₃H₂₀N₂O₅

Molar Mass 404.42 g/mol

Appearance Solid

Synonyms
N-Benzoyl-L-tyrosyl-p-aminobenzoic acid,

Chymex

Experimental Protocols
Specific experimental protocols for the disposal of bentiromide are not available. The

procedures outlined above are based on general best practices for pharmaceutical waste

management.

Logical Workflow for Bentiromide Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of bentiromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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